Cas no 77787-87-2 (Octacosanoic acid, 3,5,7-trioxo-)

• Product Name: Octacosanoic acid, 3,5,7-trioxo-
• CAS No: 77787-87-2
• MF: C₂₈H₅₀O₅
• MW: 466.693609714508
• CID: 535521
• PubChem ID: 71403229
• Update Time: 2025-04-19

Octacosanoic acid, 3,5,7-trioxo- Chemical and Physical Properties

Names and Identifiers

• Octacosanoic acid, 3,5,7-trioxo-
• 3,5,7-trioxooctacosanoic acid
• 77787-87-2
• SCHEMBL16431166
• DTXSID10824153

• Inchi： 1S/C28H50O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(29)22-26(30)23-27(31)24-28(32)33/h2-24H2,1H3,(H,32,33)
• InChI Key： LVCJOHNBUREYNV-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(CC(=O)O)=O)=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 466.366
• Monoisotopic Mass: 466.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 26
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids